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Method Comparison at a Glance
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The table below summarizes the key performance parameters for the HPLC and UV Spectrophotometric

methods as reported in the literature.

UV Spectrophotometric

Advanced LC-MSIMS

Parameter HPLC Method [1]

Method [1] Method [2]
Analytical Separation by reverse- UV light absorption at a Separation plus mass-to-
Principle phase chromatography specific wavelength charge ratio detection
Linearity 10.00 - 70.00 pg/mL [1] 2.50 - 17.50 pg/mL [1] 1.0 - 230 ng/mL (for multiple
Range antidepressants) [2]
Detection UV (specific wavelength 239 nm [1] Mass spectrometry (MRM
Wavelength not stated) mode) [2]
Precision < 1.5% (inter and intra- < 1.5% (inter and intra- % CV < 20% for all analytes
(RSD) day) [1] day) [1] [2]

Accuracy (% 100.70 - 101.35% [1]
Recovery)

98.48 - 98.65% [1]

Correlates with known
therapeutic ranges [2]
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UV Spectrophotometric Advanced LC-MS/MS

Parameter HPLC Method [1]
Method [1] Method [2]

Limit of Information not available  Information not available Applicable to sub-
Detection in search results in search results therapeutic levels (ng/mL)
(LOD) [2]
Key High accuracy and Simplicity, speed, and Ultra-high sensitivity and
Advantage precision; robust for cost-effectiveness. specificity; capable of multi-

guality control. analyte panels [2].

Experimental Protocols

Here are the detailed methodologies for the key experiments cited in the comparison table.

Detailed HPLC Protocol [1]

e Column: Reversed-phase ACE C18 column.

e Mobile Phase: A mixture of 0.30% triethylamine solution and acetonitrile in a 55:45 (vlv) ratio. The
pH of this mixture is adjusted to 6.6 using 10% ortho-phosphoric acid.

¢ Flow Rate: 1.0 mL/min.

e Temperature: The column oven is maintained at 25°C.

e Sample Preparation: Standards and tablet samples are prepared within the linearity range of 10.00-
70.00 pg/mL.

¢ Validation: The method was validated for linearity, precision, accuracy, and specificity according to
International Conference on Harmonization (ICH) guidelines.

Detailed UV Spectrophotometry Protocol [1]

e Wavelength: Analysis is performed at 239 nm.

¢ Sample Preparation: Standard and tablet sample solutions are prepared to fall within the
concentration range of 2.50-17.50 pg/mL.

¢ Validation: The method was validated for the same parameters as the HPLC method, showing high
precision and acceptable accuracy.
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Advanced LC-MS/MS Protocol [2]

e Sample Volume: Uses only 20 pL of human serum.

e Sample Preparation: An automated, simple protein precipitation step is performed using a robotic
liquid handler.

e Chromatography: Utilizes liquid chromatography for initial separation.

e Detection: A triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring
(MRM) mode provides ultimate specificity and sensitivity for detecting citalopram and other
antidepressants at nanogram-per-milliliter levels.

Workflow and Decision Pathway

To help visualize the process of selecting and applying these methods, the following diagram outlines a

general analytical workflow and decision logic.
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¢ For Routine Quality Control: The HPLC method is the most suitable for the analysis of tablet
formulations due to its superior accuracy, precision, and robustness, despite requiring more

sophisticated instrumentation [1].

¢ For Rapid, Cost-Effective Analysis: The UV Spectrophotometric method is an excellent choice
when high throughput and low cost are priorities, and when the sample is a simple formulation without

interfering compounds [1] [3].
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e For Advanced Clinical & Research Applications: LC-MS/MS is the unequivocal choice for
guantifying citalopram in biological fluids like serum or plasma, due to its unparalleled sensitivity and
specificity at low concentrations, and its ability to run multi-analyte panels simultaneously [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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